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Compound of Interest

Compound Name: 2,4,5-Trichlorothiophenol

CAS No.: 3773-14-6

Cat. No.: B1197574

Get Quote

Disclaimer: This document is intended for an audience of researchers, scientists, and drug

development professionals. The information contained herein is based on publicly available

data and is for informational purposes only. 2,4,5-Trichlorothiophenol is a chemical that

requires careful handling by trained professionals. Always consult a comprehensive Safety

Data Sheet (SDS) before use and adhere to all institutional and regulatory safety protocols.

Introduction: A Niche Reagent with Untapped
Potential
2,4,5-Trichlorothiophenol, also known as 2,4,5-trichlorobenzenethiol, is a specialty

organosulfur compound.[1][2] While its oxygen analog, 2,4,5-trichlorophenol, is a well-

documented chemical intermediate, particularly in the historical synthesis of pesticides, 2,4,5-
trichlorothiophenol is a far less characterized molecule.[3][4][5] The limited availability of

extensive public data suggests its use is confined to specialized applications in organic

synthesis.

This guide aims to consolidate the available technical information on 2,4,5-
trichlorothiophenol, providing a foundational resource for researchers. Where empirical data
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is unavailable, this guide will offer expert insights based on the established principles of

chemical reactivity for thiophenols, providing a predictive framework for its potential

applications and handling.

Chemical Identity and Structure
The fundamental identity of a chemical reagent is the cornerstone of its application. 2,4,5-
Trichlorothiophenol is a substituted aromatic thiol where a benzene ring is functionalized with

a thiol group (-SH) and three chlorine atoms at the 2, 4, and 5 positions.

Diagram 1: Chemical Structure of 2,4,5-Trichlorothiophenol

A 2D representation of the 2,4,5-Trichlorothiophenol molecule.

The strategic placement of the electron-withdrawing chlorine atoms on the benzene ring is

expected to significantly influence the reactivity of the thiol group and the aromatic system.

Physicochemical Properties
Empirical data on the physicochemical properties of 2,4,5-trichlorothiophenol is sparse. The

available information is summarized in the table below.
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Property Value Source(s)

IUPAC Name 2,4,5-trichlorobenzene-1-thiol [2]

Synonyms

2,4,5-Trichlorothiophenol,

2,4,5-Trichlorophenyl

Mercaptan

[1]

CAS Number 3773-14-6 [1][2]

Molecular Formula C₆H₃Cl₃S [2]

Molecular Weight 213.5 g/mol [2]

Appearance
White to cream powder or

crystalline solid
[1]

Melting Point 111-118 °C

Purity (Assay)
≥97.0% (by Gas

Chromatography)
[1]

SMILES String SC1=C(Cl)C=C(Cl)C(Cl)=C1 [2]

Expert Insights:

Solubility: While specific data is lacking, based on its structure, 2,4,5-trichlorothiophenol is
expected to have low solubility in water and good solubility in common organic solvents such

as dichloromethane, tetrahydrofuran, and toluene.

Boiling Point: Due to its relatively high molecular weight and potential for hydrogen bonding,

it is expected to have a high boiling point, likely exceeding 250 °C at atmospheric pressure.

Acidity (pKa): Aromatic thiols are generally more acidic than their corresponding phenols.

The presence of three electron-withdrawing chloro groups should further increase the acidity

of the thiol proton, making its pKa significantly lower than that of thiophenol (pKa ≈ 6.6). This

enhanced acidity makes it readily deprotonated by even mild bases to form the

corresponding thiolate, a potent nucleophile.

Synthesis and Manufacturing
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The synthesis of 2,4,5-trichlorothiophenol is not widely published in standard chemical

literature, suggesting it is not produced on a large industrial scale. However, a patented method

provides a viable synthetic route.

Patented Synthesis Route: Reduction of a Sulfonic Acid
Derivative
A known method for the preparation of 2,4,5-trichlorothiophenol involves the use of

anhydrous 2,4,5-trichlorobenzenesulfonic acid as the starting material. While the patent does

not detail the specific reducing agents and conditions, the general transformation from a

sulfonic acid to a thiol can be achieved through various established methods in organic

chemistry, often involving a multi-step process.

Diagram 2: Conceptual Workflow for the Synthesis of 2,4,5-Trichlorothiophenol

Anhydrous 2,4,5-Trichlorobenzenesulfonic Acid Reduction/Conversion to Sulfonyl Chloride Reduction of Sulfonyl Chloride 2,4,5-Trichlorothiophenol

Click to download full resolution via product page

Conceptual workflow for the synthesis of 2,4,5-trichlorothiophenol.

Experimental Protocol (Hypothetical, based on general procedures):

Step 1: Conversion to Sulfonyl Chloride: Anhydrous 2,4,5-trichlorobenzenesulfonic acid can

be converted to its corresponding sulfonyl chloride using a chlorinating agent such as thionyl

chloride (SOCl₂) or phosphorus pentachloride (PCl₅). This is a standard and high-yielding

transformation.

To a stirred solution of anhydrous 2,4,5-trichlorobenzenesulfonic acid in an inert solvent

(e.g., dichloromethane), add an excess of thionyl chloride.

A catalytic amount of dimethylformamide (DMF) may be added to facilitate the reaction.

The reaction mixture is typically heated to reflux until the evolution of HCl and SO₂ gases

ceases.
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The solvent and excess thionyl chloride are removed under reduced pressure to yield the

crude 2,4,5-trichlorobenzenesulfonyl chloride.

Step 2: Reduction to Thiol: The resulting sulfonyl chloride can then be reduced to the

thiophenol. Strong reducing agents are required for this step.

A common method involves the use of zinc dust in an acidic medium (e.g., sulfuric acid or

hydrochloric acid).

The 2,4,5-trichlorobenzenesulfonyl chloride is dissolved in a suitable solvent and added

slowly to a suspension of zinc dust in the acid at a controlled temperature.

The reaction is typically stirred for several hours until the starting material is consumed

(monitored by TLC or GC).

Upon completion, the reaction mixture is worked up by filtering off the excess zinc,

followed by extraction with an organic solvent.

The organic layer is then washed, dried, and concentrated to yield the crude 2,4,5-
trichlorothiophenol, which can be further purified by recrystallization or chromatography.

Reactivity and Potential Applications
The reactivity of 2,4,5-trichlorothiophenol is dominated by the thiol group, which can act as a

nucleophile, an acid, or be oxidized.

Nucleophilicity: The corresponding thiolate, formed by deprotonation, is a soft and potent

nucleophile. It can participate in S-alkylation, S-arylation, and Michael addition reactions.

This makes it a valuable building block for introducing the 2,4,5-trichlorophenylthio moiety

into molecules.

Oxidation: The thiol group can be oxidized to form a disulfide (2,2',4,4',5,5'-

hexachlorodiphenyl disulfide) under mild oxidizing conditions. Harsher oxidation can lead to

the formation of sulfonic acids.

Applications: While specific applications are not well-documented, its structural motifs

suggest potential utility in:
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Pesticide and Fungicide Synthesis: Many commercial pesticides are sulfur-containing

compounds. The 2,4,5-trichlorophenyl group is a known toxophore, and its combination

with a reactive thiol handle makes this compound an interesting starting material for novel

agrochemicals.

Material Science: Thiophenols are used in the synthesis of self-assembling monolayers on

metal surfaces.[1]

Drug Discovery: As a fragment or building block for the synthesis of more complex

molecules with potential biological activity. The lipophilic and electronically distinct nature

of the 2,4,5-trichlorophenylthio group could be exploited in medicinal chemistry to

modulate the properties of a lead compound.

Analytical Methods
Standard analytical techniques can be employed for the characterization and quality control of

2,4,5-trichlorothiophenol.

Gas Chromatography (GC): As indicated by supplier specifications, GC is a suitable method

for assessing the purity of this compound, likely using a flame ionization detector (FID) or a

mass spectrometer (MS) for detection.[1]

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with UV

detection would be an effective method for purity determination and reaction monitoring.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR would show the thiol proton

and the two aromatic protons, with their chemical shifts and coupling patterns providing

confirmation of the substitution pattern. ¹³C NMR would show the six distinct aromatic carbon

signals.

Mass Spectrometry (MS): Electron ionization MS would show a characteristic molecular ion

peak and a fragmentation pattern corresponding to the loss of Cl and SH fragments. The

isotopic pattern of the three chlorine atoms would be a definitive feature.

Safety and Handling
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2,4,5-Trichlorothiophenol is an irritant and requires careful handling in a controlled laboratory

environment.

Hazards:

Causes skin irritation.[6]

Causes serious eye irritation.[6]

May cause respiratory irritation.[6]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat and closed-toe shoes are required. Handle in a well-

ventilated area, preferably a chemical fume hood.

Shipping and Transportation: It is regulated for transport, typically classified under UN

Hazard Class 9.[6]

Always refer to the most current Safety Data Sheet (SDS) provided by the supplier for complete

and detailed safety information.

Conclusion
2,4,5-Trichlorothiophenol is a specialty chemical with a limited but defined set of known

properties. Its high reactivity, stemming from the acidic and nucleophilic thiol group, combined

with the unique electronic and steric properties of the trichlorinated aromatic ring, suggests

potential for its use as a versatile building block in organic synthesis, particularly in the fields of

agrochemicals and medicinal chemistry. Further research into its reactivity and applications is

needed to fully realize its potential. This guide provides a consolidated starting point for any

scientist or researcher considering the use of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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